Facile sol–gel fabrication of Cu/N–P-doped C nanocatalysts for peroxymonosulfate activation towards advanced oxidation of 4-nitrophenol
New Journal of Chemistry Pub Date: 2023-10-05 DOI: 10.1039/D3NJ03213B
Abstract
Designing of heterogeneous catalysts is very important for activating peroxymonosulfate (PMS) in oxidative degradation of organic pollutants. In this work, Cu/N–P-doped C (Cu/N–P–C) was synthesized by a sol–gel method where the precursor was calcined in a N2 atmosphere. The Cu/N–P–C prepared at 700 °C could activate PMS in oxidative degradation of 4-nitrophenol (4-NP) where 99.17% of 4-NP could be degraded in 4 minutes. The effects of the concentration of 4-NP, solution pH value, PMS dose, and catalyst dosage on the degradation of 4-NP were investigated, and the optimum pH value was determined to be 9. Electron paramagnetic resonance (EPR) and free radical quenching experiments showed that 1O2 was the primary reactive species, and ˙SO4− and ˙OH also contributed to the oxidation reaction, and a possible mechanism for this degradation was presented. The catalyst can be used five times in this oxidation system. Our study provides useful suggestions for designing catalysts with desirable activity.
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Journal Name：New Journal of Chemistry
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